Cas no 57958-28-8 ( )

  structure
  structure
Product Name: 
CAS No:57958-28-8
MF:C13H7N3
MW:205.214781999588
CID:947831
PubChem ID:331843
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 4,7-phenanthroline-3-carbonitrile
    • 57958-28-8
    • SCHEMBL1996656
    • NSC326878
    • NSC-326878
    • DTXSID70318164
    •  
    • Inchi: 1S/C13H7N3/c14-8-9-3-4-11-10-2-1-7-15-12(10)5-6-13(11)16-9/h1-7H
    • InChI Key: KJWYBWFTTQIEKK-UHFFFAOYSA-N
    • SMILES: N1C(C#N)=CC=C2C=1C=CC1=C2C=CC=N1

Computed Properties

  • Exact Mass: 205.06411
  • Monoisotopic Mass: 205.063997236g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 49.6Ų

Experimental Properties

  • PSA: 49.57
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.